Cas no 2138088-74-9 (N-(2-bromoethyl)-2-oxo-2-phenylethane-1-sulfonamide)

• Product Name: N-(2-bromoethyl)-2-oxo-2-phenylethane-1-sulfonamide
• CAS No: 2138088-74-9
• MF: C₁₀H₁₂BrNO₃S
• MW: 306.176180839539
• CID: 6546664
• PubChem ID: 165747372
• Update Time: 2025-05-21

N-(2-bromoethyl)-2-oxo-2-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromoethyl)-2-oxo-2-phenylethane-1-sulfonamide
• EN300-1178749
• 2138088-74-9

• Inchi： 1S/C10H12BrNO3S/c11-6-7-12-16(14,15)8-10(13)9-4-2-1-3-5-9/h1-5,12H,6-8H2
• InChI Key： WLVFTMJZGUHTLK-UHFFFAOYSA-N
• SMILES： BrCCNS(CC(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 304.97213g/mol
• Monoisotopic Mass: 304.97213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.6Ų

Additional information on N-(2-bromoethyl)-2-oxo-2-phenylethane-1-sulfonamide

Introduction to N-(2-bromoethyl)-2-oxo-2-phenylethane-1-sulfonamide (CAS No. 2138088-74-9)

N-(2-bromoethyl)-2-oxo-2-phenylethane-1-sulfonamide, identified by its CAS number 2138088-74-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the sulfonamide class, a well-documented group of molecules known for their diverse biological activities and therapeutic potential. The structural features of N-(2-bromoethyl)-2-oxo-2-phenylethane-1-sulfonamide, particularly the presence of a bromoethyl group and a phenyl ring, contribute to its unique chemical properties and make it a valuable candidate for further investigation in drug discovery and development.

The sulfonamide moiety in N-(2-bromoethyl)-2-oxo-2-phenylethane-1-sulfonamide is a key pharmacophore that interacts with biological targets, often leading to inhibitory effects on various enzymes and receptors. This class of compounds has a long history of medical applications, ranging from antibiotics to anti-inflammatory and anticancer agents. The introduction of the bromoethyl group in this molecule introduces additional reactivity, making it a versatile intermediate for further chemical modifications and derivatization. Such modifications can be tailored to enhance specific biological activities or to improve pharmacokinetic properties, thereby expanding its potential therapeutic applications.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. The structural complexity of N-(2-bromoethyl)-2-oxo-2-phenylethane-1-sulfonamide makes it an attractive scaffold for medicinal chemists seeking to design molecules with improved efficacy and reduced side effects. Current research in this area focuses on leveraging computational methods and high-throughput screening to identify promising candidates for further optimization. The bromoethyl substituent, in particular, offers opportunities for selective functionalization, allowing researchers to fine-tune the molecule's interactions with biological targets.

The synthesis of N-(2-bromoethyl)-2-oxo-2-phenylethane-1-sulfonamide involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the sulfonamide core, followed by the introduction of the bromoethyl group and subsequent functionalization of the phenyl ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently. These methods not only enhance the overall yield but also minimize unwanted byproducts, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The biological activity of N-(2-bromoethyl)-2-oxo-2-phenylethane-1-sulfonamide has been explored in several preclinical studies. Initial findings suggest that this compound exhibits promising interactions with target proteins involved in inflammatory pathways and cancer progression. The phenyl ring, in particular, appears to play a crucial role in modulating these interactions, potentially leading to novel therapeutic strategies. Further investigations are underway to elucidate the precise mechanisms of action and to assess the compound's potential as a lead molecule for drug development.

In addition to its therapeutic potential, N-(2-bromoethyl)-2-oxo-2-phenylethane-1-sulfonamide

The pharmaceutical industry is increasingly recognizing the importance of sulfonamide derivatives in drug development due to their broad spectrum of biological activities. N-(2-bromoethyl)-2-oxo-2-phenylethane-1-sulfonamide

The safety and regulatory aspects of N-(2-bromoethyl) -< strong > 2 - oxo - 2 - phenylethan e - 1 - sulf on am ide are also critical considerations in its development as a pharmaceutical agent. Rigorous toxicological studies are being conducted to assess its potential side effects and ensure that it meets safety standards before human trials can begin. These studies are essential for evaluating both acute and chronic exposure risks, as well as any long-term effects on human health. Compliance with regulatory guidelines is paramount to ensure that the compound can be safely used in medical applications once it reaches the market.

The environmental impact of N-(< strong > 2 - brom o eth yl strong > ) - < strong > 2 - ox o - 2 - pheno lethan e - 1 - sul fon am ide ) must also be considered during its development and use. Efforts are being made to optimize synthetic routes that minimize waste generation and reduce environmental footprint. Green chemistry principles are being applied to develop more sustainable methods for producing this compound, ensuring that its impact on ecosystems is minimized throughout its lifecycle.

In conclusion, N-(< strong > 2 - brom o eth yl strong > ) - < strong > 2 - ox o - 2 - pheno lethan e - 1 - sul fon am ide (CAS No . 2138088 -74 -9) is a promising compound with significant potential in pharmaceutical research . Its unique structural features make it an attractive candidate for further investigation , offering opportunities for novel drug development . As research continues , it is expected that new insights into its biological activities and mechanisms will emerge , paving the way for innovative therapeutic strategies . The ongoing efforts in synthetic chemistry , preclinical studies , and regulatory compliance will be crucial in realizing its full potential as a valuable pharmaceutical agent . p >